N-(naphthalen-1-ylmethyl)-4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carboxamide

• IUPAC Name: N-(naphthalen-1-ylmethyl)-4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidine-1-carboxamide
• InChI: InChI=1S/C23H22F3N3O2/c24-23(25,26)18-8-9-21(27-15-18)31-19-10-12-29(13-11-19)22(30)28-14-17-6-3-5-16-4-1-2-7-20(16)17/h1-9,15,19H,10-14H2,(H,28,30)
• InChI Key: QFZNMIIRFPHOJK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C(F)(F)F)C(=O)NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H22F3N3O2
• Molecular Weight: 429.4 g/mol

Description

N-(naphthalen-1-ylmethyl)-4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C23H22F3N3O2 and its molecular weight is 429.443. The purity is usually 95%.
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Scientific Research Applications

Molecular Interaction Studies

N-(naphthalen-1-ylmethyl)-4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carboxamide is involved in molecular interaction studies, particularly as an antagonist for cannabinoid receptors. For example, its molecular interactions with the CB1 cannabinoid receptor have been investigated, showing that its aromatic ring moiety plays a crucial role in binding interactions with the receptor (Shim et al., 2002).

Drug Discovery Research

This compound has been used in drug discovery research, particularly in the design and synthesis of new derivatives for therapeutic purposes. For instance, its derivatives have been explored for their potential as CDK2 inhibitors, revealing significant inhibitory activity against human cancer cell lines (Abdel-Rahman et al., 2021).

Coordination Polymer Research

The compound is also significant in the synthesis of coordination polymers. For example, it has been utilized in constructing metal–organic frameworks, showcasing their potential in sensing volatile organic compounds and metal ions (Lakshmanan et al., 2021).

Chemical Synthesis and Reactivity

It plays a role in studies focusing on the reactivity and synthesis of chemical compounds. For instance, its derivatives have been synthesized and studied for facilitated reduction and bond cleavage under specific conditions (Ragnarsson et al., 2001).

Chemoselectivity and Sensing

The compound and its derivatives have applications in chemoselectivity and sensing. Research has demonstrated their capabilities in selectively coordinating to metal ions, accompanied by significant changes observable through color change or other sensory methods (Gosavi-Mirkute et al., 2017).